Cas no 30056-88-3 (Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI))

Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI) structure
30056-88-3 structure
Product Name:Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI)
CAS No:30056-88-3
MF:C16H23NO4S
MW:325.423123598099
CID:323206
PubChem ID:270097
Update Time:2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,p-(ethylsulfonyl)-, cycloheptyl ester (8CI)
    • NSC-112290
    • Cycloheptyl [4-(ethanesulfonyl)phenyl]carbamate
    • NSC112290
    • 30056-88-3
    • DTXSID60952450
    • Inchi: 1S/C16H23NO4S/c1-2-22(19,20)15-11-9-13(10-12-15)17-16(18)21-14-7-5-3-4-6-8-14/h9-12,14H,2-8H2,1H3,(H,17,18)
    • InChI Key: SHKKQPDOCCQBCU-UHFFFAOYSA-N
    • SMILES: S(CC)(C1C=CC(=CC=1)NC(=O)OC1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 325.13489
  • Monoisotopic Mass: 325.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 72.47
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